Cas no 868244-40-0 (a-methyl-4-(1-piperazinyl)-Benzenemethanol)

• Product Name: a-methyl-4-(1-piperazinyl)-Benzenemethanol
• CAS No: 868244-40-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 2084210
• PubChem ID: 45157137
• Update Time: 2025-04-21

a-methyl-4-(1-piperazinyl)-Benzenemethanol Chemical and Physical Properties

Names and Identifiers

• a-methyl-4-(1-piperazinyl)-Benzenemethanol
• 1-(4-(piperazin-1-yl)phenyl)ethanol
• AKOS013689091
• 868244-40-0
• DA-31114
• SCHEMBL13344707

• Inchi： 1S/C12H18N2O/c1-10(15)11-2-4-12(5-3-11)14-8-6-13-7-9-14/h2-5,10,13,15H,6-9H2,1H3
• InChI Key： GOBJRBJMDFZYKN-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 206.141913202Da
• Monoisotopic Mass: 206.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų